Cas no 1361736-20-0 (2,2',3',5'-Tetrachlorobiphenyl-4-carboxylic acid)

• Product Name: 2,2',3',5'-Tetrachlorobiphenyl-4-carboxylic acid
• CAS No: 1361736-20-0
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 4993276
• Update Time: 2023-08-24

2,2',3',5'-Tetrachlorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',3',5'-Tetrachlorobiphenyl-4-carboxylic acid

• Inchi： 1S/C13H6Cl4O2/c14-7-4-9(12(17)11(16)5-7)8-2-1-6(13(18)19)3-10(8)15/h1-5H,(H,18,19)
• InChI Key： YWYNMMGULPYPSE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls